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Compound of Interest

Compound Name: Methyl 3-oxodecanoate

Cat. No.: B017129

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 3-oxodecanoate (CAS
22348-96-5), a -keto ester with emerging significance in chemical synthesis and potential
biological relevance. This document details its physicochemical properties, provides an
experimental protocol for its synthesis, and explores its relationship with fatty acid metabolism
and bacterial quorum sensing. Spectroscopic data, where available, are summarized, and
potential applications in research and drug development are discussed.

Chemical and Physical Properties

Methyl 3-oxodecanoate is an organic compound with the molecular formula C11H2003 and a
molecular weight of approximately 200.27 g/mol .[1] It is also known by other names, including
methyl 3-oxodecanoate and 3-oxodecanoic acid methyl ester.[2]

Table 1: Physicochemical Properties of Methyl 3-oxodecanoate
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Property Value Source(s)
CAS Number 22348-96-5 [1]
Molecular Formula C11H2003 [1]

Molecular Weight 200.278 g/mol [1]

Boiling Point 245.80 °C (estimated) [3]
_ 209.00 °F (98.50 °C)

Flash Point [3]

(estimated)

Solubility in Water

520.3 mg/L @ 25 °C

(estimated)

[3]

logP (o/w)

3.370 (estimated)

[3]

Appearance

Not available

[1]

Synthesis of Methyl 3-oxodecanoate

A common method for the synthesis of [3-keto esters like Methyl 3-oxodecanoate is through a

Claisen condensation or related acylation reactions. A specific protocol for the synthesis of

Methyl 3-oxodecanoate has been described in the patent literature.[4]

Experimental Protocol: Synthesis from Methyl
Acetoacetate and Octanoyl Chloride

This protocol is adapted from a documented synthesis procedure.[4]

Materials:

Toluene

Methyl acetoacetate

Calcium hydroxide

Octanoyl chloride
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e Methanol

e Concentrated Hydrochloric Acid

Procedure:

e To 300 ml of toluene, add 50 g (0.431 mol) of methyl acetoacetate and 7.97 g (0.108 mol) of
calcium hydroxide.

e Heat the mixture to 80-110 °C and stir for 2.5 hours, ensuring dehydration.

e Cool the reaction mixture to 50-60 °C.

e Slowly add 26.9 g (0.165 mol) of octanoyl chloride dropwise over 1.5 hours.

« Stir the resulting mixture for 18 hours without heating.

e Add 19.1 g (0.597 mol) of methanol to the mixture and heat to 60-80 °C with stirring for 4
hours.

 After cooling the reaction mixture, carefully add 33.6 g of concentrated hydrochloric acid.

o Separate the aqueous layer.

e Wash the organic layer with water.

o Concentrate the organic layer under reduced pressure to obtain the crude product.

e The crude product can be further purified by distillation.
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Reactants
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Caption: Overview of the fatty acid 3-oxidation pathway.
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Quorum Sensing in Bacteria

Derivatives of 3-oxo-fatty acids are crucial signaling molecules in bacterial quorum sensing, a
cell-to-cell communication system. Specifically, N-acyl-homoserine lactones (AHLs) with a 3-
oxo-acyl chain are used by various Gram-negative bacteria, including the opportunistic
pathogen Pseudomonas aeruginosa, to regulate gene expression in a population-density-
dependent manner. T[5]he signaling molecule in the las system of P. aeruginosa is N-(3-
oxododecanoyl)-L-homoserine lactone (30-C12-HSL). Given that Methyl 3-oxodecanoate
shares the 3-oxodecanoyl moiety, it could potentially act as an antagonist or agonist of quorum
sensing, thereby influencing bacterial virulence and biofilm formation. This makes it a molecule
of interest for the development of anti-infective agents that target bacterial communication
rather than viability, potentially reducing the development of resistance.

Quorum Sensing Logic in P. aeruginosa

Pseudomonas aeruginosa

Methyl 3-oxodecanoate
(Potential Modulator)

Potential Interaction

LasR Receptor

&z

N-(3-oxododecanoyl)-L-homoserine lactone (30-C12-HSL)

A

Diffusion

Extracellular Environment

A

LasR-AHL Complex

Virulence Gene Expression

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC134808/
https://www.benchchem.com/product/b017129?utm_src=pdf-body
https://www.benchchem.com/product/b017129?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Simplified logic of the Las quorum sensing system.

Conclusion

Methyl 3-oxodecanoate is a versatile chemical entity with established synthetic routes and
predictable spectroscopic characteristics. While direct biological data is sparse, its structural
similarity to key intermediates in fatty acid metabolism and bacterial quorum sensing signaling
molecules suggests a promising area for future research. For drug development professionals,
the potential for this molecule and its derivatives to modulate bacterial virulence through
quorum sensing inhibition presents an exciting avenue for the discovery of novel anti-infective
therapies. Further investigation into its specific biological activities is warranted to fully
elucidate its therapeutic and research potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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